Cas no 878412-17-0 (methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate)

• Product name: methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate
• CAS No: 878412-17-0
• MF: C₁₆H₂₁N₅O₄
• MW: 347.369043111801
• CID: 5475772

methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4,7,8-trimethyl-1,3-dioxo-6-propylpurino[7,8-a]imidazol-2-yl)acetate
• methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

• Inchi： 1S/C16H21N5O4/c1-6-7-19-9(2)10(3)21-12-13(17-15(19)21)18(4)16(24)20(14(12)23)8-11(22)25-5/h6-8H2,1-5H3
• InChI Key： HTOVOMKFALNUDC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])[H])=O)N=C1N(C([H])([H])C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Additional information on methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

Methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate (CAS No. 878412-17-0): A Comprehensive Overview

Methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate (CAS No. 878412-17-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate is C₁₉H₂₃N₅O₄, with a molecular weight of approximately 373.40 g/mol. The compound features a central imidazopurine core with several substituents that contribute to its unique chemical properties. The presence of multiple methyl groups and a propyl substituent enhances its lipophilicity and stability. The acetate ester moiety at the 2-position further influences its solubility and reactivity.

The compound exhibits good thermal stability and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its structural complexity makes it an interesting target for synthetic chemists aiming to develop novel compounds with specific biological activities.

Synthesis Methods

The synthesis of methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate involves a multi-step process that typically starts with the formation of the imidazopurine core. One common approach is to use a condensation reaction between a suitable purine derivative and an imidazole precursor. The resulting intermediate can then be functionalized through various reactions to introduce the desired substituents.

A recent study published in the Journal of Organic Chemistry (JOC) described an efficient one-pot synthesis method that significantly reduces the number of steps and improves the overall yield. This method involves the sequential addition of reagents under controlled conditions to achieve high selectivity and purity. The use of green chemistry principles in this synthesis process also highlights its environmental sustainability.

Biological Activities

Methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate has been extensively studied for its potential therapeutic applications. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

In addition to its anti-inflammatory effects, this compound has also demonstrated promising antiviral activity against several RNA viruses. A study published in Antiviral Research reported that methyl 2-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1，2-g]purin-3-yi}acetate exhibited significant inhibitory effects on viral replication in cell cultures infected with influenza A virus and respiratory syncytial virus (RSV).

Clinical Trials and Future Prospects

The potential therapeutic applications of methyl 2-{1，6，7-trimethyl - 2，4-dioxo - 8-propyl - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [ 1， 2 - g ] purin - 3 - yl } acetate have led to several preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound showing good safety profiles and efficacy in treating inflammatory diseases and viral infections.

However, further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties for clinical use. Ongoing studies are focusing on improving its bioavailability and reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process.

Conclusion

Methyl 2-{1，6，7-trimethyl - 2，4-dioxo - 8-propyl - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [ 1， 2 - g ] purin - 3 - yl } acetate (CAS No. 878412-17-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation. As research continues to advance our understanding of this compound's properties and therapeutic potential, it holds great promise for addressing unmet medical needs in various disease areas.